3-(2-Formylthiophen-4-YL)-2-hydroxypyridine

• IUPAC Name: 4-(2-oxo-1H-pyridin-3-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-5-8-4-7(6-14-8)9-2-1-3-11-10(9)13/h1-6H,(H,11,13)
• InChI Key: OPKZSCQCQKCEDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CSC(=C2)C=O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID50682678
• Molecular Weight: 205.23 g/mol
• CAS No.: 1261995-68-9

Description

3-(2-Formylthiophen-4-YL)-2-hydroxypyridine is an organic compound with the molecular formula C10H7NO2S This compound features a pyridine ring substituted with a hydroxyl group and a thiophene ring substituted with a formyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Formylthiophen-4-YL)-2-hydroxypyridine typically involves the reaction of 2-formylthiophen-4-yl with 3-hydroxypyridine under specific conditions. One common method involves the use of boronic acids in a Suzuki-Miyaura cross-coupling reaction, which is known for its efficiency in forming carbon-carbon bonds. The reaction conditions often include the use of a palladium catalyst, a base such as potassium carbonate, and a solvent like dimethylformamide (DMF) or toluene .

Industrial Production Methods

While specific industrial production methods for 3-(2-Formylthiophen-4-YL)-2-hydroxypyridine are not widely documented, the principles of large-scale organic synthesis apply. This includes optimizing reaction conditions to maximize yield and purity, using continuous flow reactors for better control over reaction parameters, and employing purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2-Formylthiophen-4-YL)-2-hydroxypyridine can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl group on the pyridine ring can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: 3-(2-Formylthiophen-4-YL)-2-carboxypyridine.

Reduction: 3-(2-Formylthiophen-4-YL)-2-hydroxymethylpyridine.

Substitution: Various substituted pyridines depending on the nucleophile used.

Scientific Research Applications

3-(2-Formylthiophen-4-YL)-2-hydroxypyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-(2-Formylthiophen-4-YL)-2-hydroxypyridine involves its interaction with molecular targets such as enzymes or receptors. The formyl and hydroxyl groups can form hydrogen bonds with active sites, while the aromatic rings can participate in π-π interactions. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-Formylthiophen-4-yl)-3-hydroxypyridine
• 5-(2-Formylthiophen-4-yl)-2-hydroxypyrimidine
• 3-(2-Formylthiophen-4-yl)picolinic acid

Uniqueness

3-(2-Formylthiophen-4-YL)-2-hydroxypyridine is unique due to the specific positioning of the formyl and hydroxyl groups, which can influence its reactivity and interactions with other molecules. This structural uniqueness makes it a valuable compound for targeted research and applications.